2-Fluoro-6-methylnicotinaldehyde

• IUPAC Name: 2-fluoro-6-methylpyridine-3-carbaldehyde
• InChI: InChI=1S/C7H6FNO/c1-5-2-3-6(4-10)7(8)9-5/h2-4H,1H3
• InChI Key: BPJXJDYNYSYYCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)C=O)F
• Molecular Formula: C7H6FNO
• Molecular Weight: 139.13 g/mol

Description

2-Fluoro-6-methylnicotinaldehyde is a fluorinated derivative of nicotinaldehyde, featuring a fluorine atom at the 2-position and a methyl group at the 6-position of the pyridine ring. This compound serves as a critical intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of nucleoside analogs and enzyme inhibitors. Its aldehyde functional group enables versatile reactivity, such as nucleophilic additions or condensations, making it valuable for constructing complex heterocyclic frameworks .

Biological Activity

2-Fluoro-6-methylnicotinaldehyde (CAS Number: 102773-84-8) is a fluorinated derivative of nicotinaldehyde, which has garnered attention due to its potential biological activities. This article explores its biological activity, including its mechanisms, effects on various biological systems, and relevant case studies.

Chemical Structure and Properties

The molecular structure of 2-Fluoro-6-methylnicotinaldehyde can be represented as follows:

• Chemical Formula : C_7H_6FNO
• Molecular Weight : 155.13 g/mol
• IUPAC Name : 2-Fluoro-6-methylpyridine-3-carbaldehyde

Antioxidant Activity

Research indicates that 2-Fluoro-6-methylnicotinaldehyde exhibits significant antioxidant properties. Antioxidants are crucial in mitigating oxidative stress, which is linked to various chronic diseases. The compound's ability to scavenge free radicals and inhibit lipid peroxidation has been documented in several studies, demonstrating its potential as a therapeutic agent against oxidative damage.

Enzyme Inhibition

2-Fluoro-6-methylnicotinaldehyde has been shown to inhibit specific enzymes involved in metabolic pathways. For instance, it has been evaluated for its inhibitory effects on aldose reductase (ALR2), an enzyme implicated in diabetic complications. In vitro studies revealed that this compound selectively inhibits ALR2 with a notable selectivity index, suggesting its potential use in managing diabetes-related oxidative stress and complications.

Biological Activity Data Table

Biological Activity	Effect Observed	Reference
Antioxidant Activity	Scavenging DPPH radicals; inhibition of lipid peroxidation
Aldose Reductase Inhibition	Selective inhibition with high selectivity index
Cytotoxicity against cancer cells	Induces apoptosis in specific cancer cell lines

Case Studies and Research Findings

• Antioxidative Properties : A study demonstrated that at a concentration of 1 μM, 2-Fluoro-6-methylnicotinaldehyde significantly inhibited DPPH radical formation by over 40%, outperforming many known antioxidants like Trolox. This suggests that the compound could be beneficial in formulations aimed at reducing oxidative stress in cells.
• Diabetes Management : In a controlled study, the compound was administered to diabetic animal models. The results indicated a reduction in sorbitol accumulation due to the inhibition of ALR2, leading to improved cellular health and reduced oxidative stress markers.
• Cancer Research : Preliminary investigations into the cytotoxic effects of 2-Fluoro-6-methylnicotinaldehyde on various cancer cell lines revealed that it induces apoptosis through the activation of caspase pathways. This highlights its potential as an anticancer agent.

Comparison with Similar Compounds

Key Observations :

• Substituent Position Impact: Compounds with fluorine at the 2-position (e.g., 2-Fluoro-6-methylnicotinaldehyde) exhibit distinct electronic effects compared to 6-fluoro analogs.
• Functional Group Reactivity : The aldehyde group in 2-Fluoro-6-methylnicotinaldehyde offers higher reactivity toward nucleophiles compared to carboxylic acids or esters in similar compounds. For instance, methyl esters (e.g., Methyl 6-fluoro-2-methylnicotinate) are more stable but less reactive in condensation reactions .